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Compound of Interest

Compound Name: Meldrum's acid-13C3

Cat. No.: B15622392 Get Quote

For researchers, scientists, and professionals in drug development, the use of isotopically

labeled compounds is crucial for a variety of applications, including mechanistic studies and

metabolic tracking. Meldrum's acid, a versatile reagent in organic synthesis, is often required in

its 13C-labeled form. This guide provides a comparative analysis of the primary synthetic

routes to 13C-labeled Meldrum's acid, presenting experimental data, detailed protocols, and

pathway visualizations to aid in the selection of the most suitable method.

Comparison of Synthetic Routes
The synthesis of 13C-labeled Meldrum's acid primarily relies on the incorporation of 13C-

labeled precursors. The two main strategies involve the condensation of a labeled malonic acid

derivative with acetone or an acetone equivalent.
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Parameter
Route 1: From 13C-Labeled

Malonic Acid and Acetone

Route 2: From Malonic Acid

and 13C-Labeled

Isopropenyl Acetate

13C Precursor [2-13C]Malonic acid

[1,2,3-13C3]Isopropenyl

acetate (hypothetical for 13C3

labeling)

Key Reagents
Acetone, Acetic Anhydride,

Sulfuric Acid
Malonic acid, Sulfuric Acid

Reported Yield 70-91%[1]

Not explicitly reported for

labeled version, but the

unlabeled synthesis is well-

established.[2]

Advantages

Well-documented for isotopic

labeling.[1] High yields have

been reported.[1]

Potentially a more direct route

if the labeled isopropenyl

acetate is available.

Disadvantages

Requires handling of potent

acid (sulfuric acid) and

anhydride.

Availability and cost of

multiply-labeled isopropenyl

acetate may be prohibitive.

Synthetic Pathways and Logical Relationships
The synthesis of Meldrum's acid and its labeled analogues can be visualized as a

condensation reaction forming a six-membered heterocyclic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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